Cas no 111039-41-9 (2-(4-Bromobenzyl)isothiouronium bromide)

• Product Name: 2-(4-Bromobenzyl)isothiouronium bromide
• CAS No: 111039-41-9
• MF: C₈H₁₀Br₂N₂S
• MW: 326.05139875412
• MDL: MFCD01233869
• CID: 1200631
• Update Time: 2025-10-29

2-(4-Bromobenzyl)isothiouronium bromide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, (4-bromophenyl)methyl ester,monohydrobromide
• S-(4-bromobenzyl)isothiourea hydrobromide
• {[(4-bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide
• 4-bromobenzyl carbamimidothioate hydrobromide
• 2-(4-Bromobenzyl)isothiouronium bromide

• MDL： MFCD01233869
• Inchi： 1S/C8H9BrN2S.BrH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： PHMCIGUUXGYEBU-UHFFFAOYSA-N
• SMILES： C(SCC1=CC=C(Br)C=C1)(N)=N.[H]Br

2-(4-Bromobenzyl)isothiouronium bromide Security Information

• Storage Condition：(BD567994)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromobenzyl)isothiouronium bromide

Comprehensive Overview of 2-(4-Bromobenzyl)isothiouronium bromide (CAS No. 111039-41-9): Properties, Applications, and Research Insights

The chemical compound 2-(4-Bromobenzyl)isothiouronium bromide (CAS No. 111039-41-9) is a specialized organic derivative gaining attention in pharmaceutical and materials science research. This bromobenzyl-substituted isothiouronium salt exhibits unique reactivity due to its molecular structure, combining a 4-bromobenzyl moiety with a reactive isothiouronium group. Researchers are increasingly exploring its potential as a versatile intermediate in synthetic chemistry, particularly for constructing nitrogen- and sulfur-containing heterocycles.

Recent studies highlight the compound's role in peptide modification and bioconjugation strategies, aligning with current trends in targeted drug delivery systems. The bromine substituent provides an excellent handle for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. Analytical characterization by NMR spectroscopy and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for research applications.

From a green chemistry perspective, scientists are investigating solvent-free methods to utilize 2-(4-Bromobenzyl)isothiouronium bromide more sustainably. This addresses growing concerns about environmental impact in chemical synthesis, a hot topic in academic and industrial circles. The compound's crystalline nature and good stability under inert atmosphere make it practical for laboratory use, though proper storage conditions (desiccated, 2-8°C) are recommended to maintain optimal quality.

In material science applications, this compound shows promise as a precursor for organic electronic materials, particularly in developing charge-transport layers for optoelectronic devices. Its ability to form stable complexes with transition metals is being explored for catalysis applications, including asymmetric synthesis methodologies. These diverse applications position CAS 111039-41-9 as a compound of significant interdisciplinary interest.

The synthesis of 2-(4-Bromobenzyl)isothiouronium bromide typically involves the reaction of 4-bromobenzyl bromide with thiourea in appropriate solvents, followed by careful purification. Process optimization studies focus on improving atom economy and reducing byproduct formation, reflecting modern process chemistry principles. Analytical methods for quality control include HPLC analysis and elemental analysis, ensuring batch-to-batch consistency for research purposes.

Emerging research suggests potential biological activities associated with the isothiouronium functional group, including enzyme inhibition properties. While not pharmacologically approved, these characteristics make the compound valuable for mechanistic studies in biochemical systems. Researchers are particularly interested in its interactions with protein thiol groups, which may inform future drug design strategies targeting specific metabolic pathways.

From a commercial availability standpoint, 2-(4-Bromobenzyl)isothiouronium bromide is supplied by several specialty chemical manufacturers with varying packaging options (from milligram to kilogram quantities). Pricing considerations often reflect the compound's synthetic complexity and purification requirements. Recent market trends show increased demand from academic institutions and contract research organizations engaged in high-throughput screening programs.

Safety evaluations indicate standard laboratory precautions are sufficient when handling this material, including use of personal protective equipment (PPE) and proper ventilation systems. The compound's material safety data sheet (MSDS) provides detailed handling instructions, emphasizing avoidance of direct exposure and proper waste disposal procedures in compliance with environmental regulations.

Future research directions for CAS 111039-41-9 may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's dual functionality (bromine and isothiouronium groups) offers intriguing possibilities for multicomponent reactions, a growing area in synthetic methodology development. Continued investigation of its physicochemical properties will further elucidate structure-property relationships for advanced applications.

For researchers seeking alternatives or derivatives, structurally related compounds such as benzylisothiouronium salts or halogenated analogs may provide comparative insights. The scientific literature contains numerous examples of structure modification approaches that maintain the core isothiouronium functionality while altering other molecular features to tune reactivity or solubility characteristics.